Cas no 1337387-67-3 (tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate
• CAS No: 1337387-67-3
• MF: C₁₃H₁₉BrN₂O₃
• MW: 331.205562829971
• CID: 5782897
• PubChem ID: 165662229
• Update Time: 2025-06-11

tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1877905
• 1337387-67-3
• tert-butyl N-[2-amino-2-(3-bromo-4-hydroxyphenyl)ethyl]carbamate
• tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate

• Inchi： 1S/C13H19BrN2O3/c1-13(2,3)19-12(18)16-7-10(15)8-4-5-11(17)9(14)6-8/h4-6,10,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： MMKPMVHCFBQZPQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CNC(=O)OC(C)(C)C)N)O

Computed Properties

• Exact Mass: 330.05791g/mol
• Monoisotopic Mass: 330.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate (CAS No. 1337387-67-3)

The compound tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate (CAS No. 1337387-67-3) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. With its unique structural features, including a tert-butyl carbamate group and a 3-bromo-4-hydroxyphenyl moiety, this compound serves as a critical intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for CAS 1337387-67-3 due to its relevance in drug discovery, particularly in the design of kinase inhibitors and neuroprotective agents.

In recent years, the demand for tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate has surged, driven by advancements in targeted therapy and precision medicine. Its brominated aromatic ring and protected amine functionality make it a versatile building block for modifying pharmacokinetic properties. Common queries in search engines include "synthesis of tert-butyl carbamate derivatives" and "applications of 3-bromo-4-hydroxyphenyl compounds," reflecting its interdisciplinary importance. The compound's stability under mild conditions also aligns with the growing trend of green chemistry and sustainable synthesis.

From a structural perspective, the tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate scaffold offers opportunities for structure-activity relationship (SAR) studies. Its electron-withdrawing bromo group enhances electrophilic reactivity, which is valuable for coupling reactions like Suzuki-Miyaura cross-coupling—a hot topic in organometallic chemistry. Additionally, the hydroxyl group at the para position allows for further derivatization, catering to the rising interest in multifunctional intermediates for drug candidates.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1337387-67-3, ensuring purity and consistency in research applications. Laboratories often optimize protocols for its synthesis, focusing on yield improvement and cost-effective scaling—key concerns in industrial settings. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in peptide-based therapeutics, a rapidly growing sector in biopharmaceuticals.

Emerging trends in AI-driven drug discovery have also spotlighted tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate as a candidate for virtual screening. Computational models predict its potential in modulating protein-protein interactions, addressing frequent search queries like "small molecules for neurodegenerative diseases." Its lipophilic balance and hydrogen-bonding capacity make it a promising scaffold for blood-brain barrier penetration, a critical factor in CNS drug development.

In summary, tert-butyl N-2-amino-2-(3-bromo-4-hydroxyphenyl)ethylcarbamate (CAS No. 1337387-67-3) exemplifies the intersection of medicinal chemistry and material science. Its adaptability to diverse synthetic routes and relevance to cutting-edge research ensure its continued prominence in scientific literature and commercial catalogs. For researchers exploring high-value intermediates or tailored molecular architectures, this compound remains a cornerstone of innovation.